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Compound of Interest

Compound Name: Omphalotin A
CAS No.: 186511-50-2
Cat. No.: B15560327
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Omphalotin A is a cyclic peptide with potent and selective nematicidal activity, originally
isolated from the mushroom Omphalotus olearius.[1] Its unique structure, featuring multiple
backbone N-methylations, contributes to its high stability and biological activity, making it a
person of interest for agricultural and pharmaceutical applications.[2] Recombinant production
of Omphalotin A in heterologous hosts like Pichia pastoris offers a scalable and controlled
method for its synthesis.[3][4] This document provides a detailed protocol for the purification of
recombinant Omphalotin A from P. pastoris culture.

Data Presentation

Table 1: Summary of Recombinant Omphalotin A Purification Yield and Purity
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HPLC GS115
Solid Phase
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) ] ~6.5 mg Pure
Synthesis & Synthesis
Purification
Preparative RP- o ] 800 ug
Pichia pastoris o >95%
HPLC (Lentinulin A)
Preparative RP- o ] 400 pug
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Experimental Protocols

This protocol outlines the key steps for the purification of recombinant Omphalotin A produced
in Pichia pastoris. The biosynthesis of Omphalotin A in P. pastoris is achieved through the co-
expression of the precursor protein OphMA and the prolyloligopeptidase OphP.

1. Cultivation and Expression in Pichia pastoris

 Strain:Pichia pastoris transformant GS115 co-expressing OphP and OphMA (GS115-OphP-
OphMA).

e Medium: Buffered Methanol-containing Complex Medium (BMMY).

o Cultivation: Cultivate the P. pastoris transformant for three days at 30 °C in BMMY to induce
protein expression.

2. Cell Lysis and Extraction

o Cell Lysis: Harvest the yeast cells by centrifugation. Lyse the cells using glass beads to
disrupt the cell wall and release the intracellular contents.

 Clarification: Centrifuge the lysate to pellet cell debris and obtain a cleared cell lysate.
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o Phase Separation (Solvent Extraction):

o Extract the cleared cell lysate with an equal volume of ethyl acetate or a 1:1 (v/v) mixture
of ethyl acetate and n-hexane.

o Mix thoroughly and separate the organic and aqueous phases by centrifugation.
o Collect the organic phase containing the hydrophobic Omphalotin A.
o Evaporate the organic solvent to obtain a pellet.
o Dissolve the resulting pellet in methanol for further analysis or purification.
3. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Purification
e Column: C18 preparative RP-HPLC column.

o Mobile Phase: A gradient of acetonitrile in water (specific gradient conditions should be
optimized).

o Detection: Monitor the elution profile at a suitable wavelength (e.g., 214 nm for peptide
bonds).

o Fraction Collection: Collect fractions corresponding to the Omphalotin A peak.
e Analysis: Analyze the collected fractions for purity using analytical LC-MS/MS.

« Final Product: Combine the pure fractions and evaporate the solvent to obtain purified
Omphalotin A.

Visualizations

Diagram 1: Experimental Workflow for Recombinant Omphalotin A Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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